Cas no 27561-36-0 (2,2-dimethyl-1-(2-methylphenyl)propan-1-amine)

2,2-Dimethyl-1-(2-methylphenyl)propan-1-amine is a tertiary amine compound characterized by a sterically hindered structure due to the presence of two methyl groups at the α-carbon and an additional methyl substituent on the phenyl ring. This structural configuration enhances its stability and influences its reactivity, making it suitable for applications in organic synthesis, particularly as an intermediate in the preparation of pharmaceuticals or specialty chemicals. The compound’s hindered amine moiety may also contribute to its potential utility in catalysis or as a ligand in coordination chemistry. Its defined molecular architecture offers precise control in synthetic pathways, ensuring consistent performance in targeted reactions.

2,2-dimethyl-1-(2-methylphenyl)propan-1-amine structure

27561-36-0 structure

Product Name:2,2-dimethyl-1-(2-methylphenyl)propan-1-amine

CAS No:27561-36-0

MF:C₁₂H₁₉N

MW:177.28596329689

CID:4643628

PubChem ID:60820527

Update Time:2025-05-28

2,2-dimethyl-1-(2-methylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2,2-dimethyl-1-(2-methylphenyl)propan-1-amine
- Inchi： 1S/C12H19N/c1-9-7-5-6-8-10(9)11(13)12(2,3)4/h5-8,11H,13H2,1-4H3
- InChI Key： LEOJYNQFZGBWMY-UHFFFAOYSA-N
- SMILES： NC(C1C=CC=CC=1C)C(C)(C)C

Computed Properties

Exact Mass: 177.151749610g/mol
Monoisotopic Mass: 177.151749610g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 26Å²

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